Cas no 1421476-03-0 (N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide)

• Product Name: N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide
• CAS No: 1421476-03-0
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 5364923
• Update Time: 2025-10-28

N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]-1,2-dihydroacenaphthylene-3-sulfonamide
• N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide

• Inchi： 1S/C22H21N5O2S/c28-30(29,19-9-7-17-5-3-4-16-6-8-18(19)22(16)17)24-13-12-23-20-10-11-21(26-25-20)27-14-1-2-15-27/h1-5,7,9-11,14-15,24H,6,8,12-13H2,(H,23,25)
• InChI Key： BNTSKMXDPPMGBB-UHFFFAOYSA-N
• SMILES： C1C2C3C(C=CC=2)=CC=C(S(NCCNC2=NN=C(N4C=CC=C4)C=C2)(=O)=O)C=3C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide

Comprehensive Overview of N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide (CAS No. 1421476-03-0)

In the realm of pharmaceutical and biochemical research, N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide (CAS No. 1421476-03-0) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and unique functional groups, is being explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfonamide moiety, which is known to play a critical role in medicinal chemistry due to its ability to interact with biological targets.

The compound's pyridazine and pyrrole rings contribute to its distinctive chemical properties, making it a valuable candidate for studying enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory conditions, topics that are currently trending in scientific communities. With the growing demand for novel therapeutic agents, N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide is gaining attention as a promising lead compound.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide?" Preliminary research suggests that its mechanism of action may involve the modulation of key signaling pathways, which could be leveraged for treating chronic diseases. Additionally, its acenaphthylene core structure is being investigated for its role in enhancing bioavailability and metabolic stability.

From a synthetic chemistry perspective, the compound's CAS No. 1421476-03-0 serves as a unique identifier, facilitating its procurement and study in laboratories worldwide. The integration of computational modeling and high-throughput screening has further accelerated the exploration of its pharmacological properties. These methodologies align with the current focus on AI-driven drug discovery, a hot topic in the pharmaceutical industry.

Another area of interest is the compound's potential role in precision medicine. As personalized treatment strategies gain traction, researchers are examining how N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide could be tailored to individual patient profiles. This aligns with the broader trend of targeted therapy, which aims to minimize side effects while maximizing efficacy.

In conclusion, N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)-1,2-dihydroacenaphthylene-3-sulfonamide represents a fascinating subject of study with multifaceted applications. Its unique chemical architecture and potential therapeutic benefits make it a compound worth watching in the evolving landscape of biomedical research. As more data becomes available, it is likely to attract even greater interest from both academic and industrial sectors.